Cas no 67809-84-1 (2-acetamido-3-[(2-acetamido-2-carboxy-1,1-dimethyl-ethyl)disulfanyl]-3-methyl-butanoic acid)

• Product Name: 2-acetamido-3-[(2-acetamido-2-carboxy-1,1-dimethyl-ethyl)disulfanyl]-3-methyl-butanoic acid
• CAS No: 67809-84-1
• MF: C₁₄H₂₄N₂O₆S₂
• MW: 380.48016166687
• MDL: MFCD01076446
• CID: 2844278
• PubChem ID: 11440400
• Update Time: 2025-06-14

2-acetamido-3-[(2-acetamido-2-carboxy-1,1-dimethyl-ethyl)disulfanyl]-3-methyl-butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-3-[(2-acetamido-2-carboxy-1,1-dimethyl-ethyl)disulfanyl]-3-methyl-butanoic acid
• 2-acetamido-3-[(1-acetamido-1-carboxy-2-methylpropan-2-yl)disulfanyl]-3-methylbutanoic acid
• 3,3'-dithiobis[N-acetyl-Valine
• 3,3'-Disulfanediylbis(2-acetamido-3-methylbutanoic acid)
• CTK8G1532
• P18028
• SCHEMBL13017473
• AP-SS
• 67809-84-1
• N-Acetyl-D,L-penicillamine disulfide
• CS-0051641

• MDL： MFCD01076446
• Inchi： 1S/C14H24N2O6S2/c1-7(17)15-9(11(19)20)13(3,4)23-24-14(5,6)10(12(21)22)16-8(2)18/h9-10H,1-6H3,(H,15,17)(H,16,18)(H,19,20)(H,21,22)
• InChI Key： TYARMXWNXXYBMN-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C(C(=O)O)NC(C)=O)SC(C)(C)C(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 380.10757884Da
• Monoisotopic Mass: 380.10757884Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 183Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-acetamido-3-[(2-acetamido-2-carboxy-1,1-dimethyl-ethyl)disulfanyl]-3-methyl-butanoic acid

Recent Advances in the Study of 2-acetamido-3-[(2-acetamido-2-carboxy-1,1-dimethyl-ethyl)disulfanyl]-3-methyl-butanoic acid (CAS: 67809-84-1)

The compound 2-acetamido-3-[(2-acetamido-2-carboxy-1,1-dimethyl-ethyl)disulfanyl]-3-methyl-butanoic acid (CAS: 67809-84-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique disulfide bridge and acetamido functionalities, has shown promising potential in various therapeutic applications. Recent studies have explored its role in modulating protein-protein interactions, redox regulation, and as a potential scaffold for drug development.

One of the key findings from the latest research is the compound's ability to act as a redox modulator. The disulfide bond within its structure plays a critical role in its biological activity, allowing it to participate in thiol-disulfide exchange reactions. This property has been exploited in studies targeting oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases. Researchers have demonstrated that 67809-84-1 can effectively scavenge reactive oxygen species (ROS) and restore cellular redox balance, making it a candidate for further preclinical evaluation.

In addition to its redox activity, recent investigations have highlighted the compound's potential as a protein-protein interaction inhibitor. The acetamido and carboxylate groups provide multiple sites for hydrogen bonding and electrostatic interactions, enabling the molecule to bind selectively to specific protein targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 67809-84-1 could disrupt the interaction between a key oncogenic protein and its binding partner, leading to reduced tumor cell proliferation in vitro. These findings suggest that the compound could serve as a lead structure for developing novel anticancer agents.

Another area of interest is the compound's stability and pharmacokinetic properties. Recent pharmacokinetic studies have shown that 2-acetamido-3-[(2-acetamido-2-carboxy-1,1-dimethyl-ethyl)disulfanyl]-3-methyl-butanoic acid exhibits favorable metabolic stability in vivo, with a half-life that supports its potential as a therapeutic agent. However, challenges remain in optimizing its bioavailability, as the compound's polar nature limits its membrane permeability. Researchers are currently exploring prodrug strategies and formulation approaches to address this issue.

Looking ahead, the compound's multifunctional nature positions it as a versatile tool for chemical biology and drug discovery. Future research directions may include further elucidation of its mechanism of action, structure-activity relationship (SAR) studies to optimize its biological activity, and exploration of its applications in other disease areas. Collaborative efforts between academic and industrial researchers will be crucial in advancing the development of this promising molecule.